2-(3,4-dimethylphenoxy)-N-(2,4-dimethylphenyl)propanamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(2,4-dimethylphenyl)propanamide
• InChI: InChI=1S/C19H23NO2/c1-12-6-9-18(15(4)10-12)20-19(21)16(5)22-17-8-7-13(2)14(3)11-17/h6-11,16H,1-5H3,(H,20,21)
• InChI Key: XVFWQDJMVYRPDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(C)OC2=CC(=C(C=C2)C)C)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

2-(3,4-dimethylphenoxy)-N-(2,4-dimethylphenyl)propanamide is an organic compound characterized by the presence of two dimethylphenyl groups attached to a propanamide backbone

Preparation Methods

The synthesis of 2-(3,4-dimethylphenoxy)-N-(2,4-dimethylphenyl)propanamide typically involves the reaction of 3,4-dimethylphenol with 2,4-dimethylphenylamine in the presence of a suitable coupling agent. The reaction conditions often include the use of solvents such as dichloromethane or toluene, and catalysts like triethylamine or pyridine to facilitate the coupling reaction. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

2-(3,4-dimethylphenoxy)-N-(2,4-dimethylphenyl)propanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, especially at the phenyl rings, using reagents like halogens or alkylating agents, leading to the formation of substituted derivatives.

Scientific Research Applications

2-(3,4-dimethylphenoxy)-N-(2,4-dimethylphenyl)propanamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It finds applications in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethylphenoxy)-N-(2,4-dimethylphenyl)propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

2-(3,4-dimethylphenoxy)-N-(2,4-dimethylphenyl)propanamide can be compared with similar compounds such as:

2,4-dimethylphenol: A precursor in the synthesis of the target compound, known for its antimicrobial properties.

3,4-dimethylphenol: Another precursor with similar chemical properties.

N-(2,4-dimethylphenyl)propanamide: A related compound with a similar amide linkage but lacking the phenoxy group.

The uniqueness of this compound lies in its combined structural features, which confer specific chemical and biological properties not found in its individual components or related compounds.